5-{4-[(4-Chlorobenzyl)oxy]phenyl}-7-methoxy-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

Specification

• Molecular Formula: C31H27ClN2O4
• Molecular Weight: 527.0 g/mol
• IUPAC Name: 5-[4-[(4-chlorophenyl)methoxy]phenyl]-7-methoxy-2-(4-methoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C31H27ClN2O4/c1-35-24-14-8-21(9-15-24)27-18-28-26-4-3-5-29(36-2)30(26)38-31(34(28)33-27)22-10-16-25(17-11-22)37-19-20-6-12-23(32)13-7-20/h3-17,28,31H,18-19H2,1-2H3
• Standard InChI Key: VWOTWBCJSNYJMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C(=CC=C4)OC)OC3C5=CC=C(C=C5)OCC6=CC=C(C=C6)Cl

Introduction

5-{4-[(4-Chlorobenzyl)oxy]phenyl}-7-methoxy-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazine is a complex organic compound that belongs to the class of benzoxazines. It is characterized by its unique structural features, which include both pyrazole and benzoxazine moieties, along with chlorobenzyl and methoxy functional groups. These structural elements contribute to its chemical reactivity and potential biological activities, making it a subject of interest in medicinal chemistry and material science.

Synthesis

The synthesis of this compound typically involves multi-step chemical reactions. Common reagents used in these syntheses include specific precursors and catalysts that facilitate the formation of the desired structure. The detailed synthesis methods are critical for understanding its production and potential modifications.

Potential Applications

5-{4-[(4-Chlorobenzyl)oxy]phenyl}-7-methoxy-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazine exhibits potential applications in medicinal chemistry and material science. Its unique structure allows for diverse biological activities, which are being explored in scientific research.

Chemical Reactivity

The presence of chlorine and methoxy groups in the compound suggests possible sites for electrophilic substitution and other chemical transformations. These functional groups contribute to its reactivity and potential interactions with biological systems.

Research Findings and Future Directions

Research on 5-{4-[(4-Chlorobenzyl)oxy]phenyl}-7-methoxy-2-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c]benzoxazine is ongoing, with a focus on its synthesis methods and potential biological activities. Further studies are needed to fully elucidate its mechanisms of action and potential therapeutic applications.